Cas no 219930-00-4 (Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-3-nitro-)
219930-00-4 structure
Product Name:Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-3-nitro-
CAS No:219930-00-4
MF:C13H8ClNO6S
MW:341.723721504211
CID:1405604
Update Time:2024-08-15
Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-3-nitro- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-3-nitro-
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- Inchi: 1S/C13H8ClNO6S/c14-9-2-4-10(5-3-9)22(20,21)12-6-1-8(13(16)17)7-11(12)15(18)19/h1-7H,(H,16,17)
- InChI Key: DSDQINSEXWXTEC-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(S(C2=CC=C(Cl)C=C2)(=O)=O)C([N+]([O-])=O)=C1
Computed Properties
- Exact Mass: 340.97614
Experimental Properties
- Density: 1.595±0.06 g/cm3(Predicted)
- Boiling Point: 569.9±50.0 °C(Predicted)
- PSA: 114.58
- pka: 2.78±0.10(Predicted)
Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-3-nitro- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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